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Introduction
A-Factor (2-isocapryloyl-3R-hydroxymethyl-γ-butyrolactone) is a microbial hormone, a small,

diffusible signaling molecule that plays a pivotal role in the life cycle of Streptomyces griseus

and related actinomycetes.[1][2][3][4] It acts as a quorum-sensing molecule, accumulating in

the extracellular environment in a population-density-dependent manner. Upon reaching a

critical threshold concentration, A-Factor triggers a complex signaling cascade that

orchestrates profound physiological changes, including the initiation of secondary metabolite

production, such as the antibiotic streptomycin, and the induction of morphological

differentiation, leading to aerial mycelium formation and sporulation.[2][4][5] This technical

guide provides an in-depth exploration of the chemical structure, properties, and signaling

mechanisms of A-Factor, offering valuable insights for researchers in microbiology, natural

product discovery, and drug development.

Chemical Structure and Properties
A-Factor belongs to the family of γ-butyrolactones, characterized by a four-membered lactone

ring. Its specific chemical structure, 2-isocapryloyl-3R-hydroxymethyl-γ-butyrolactone, confers

its biological specificity.[2][4]

Table 1: Chemical and Physical Properties of A-Factor
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Property Value Reference

Chemical Formula C₁₃H₂₂O₄ [1]

Molecular Weight 242.31 g/mol [1]

Chemical Name
2-isocapryloyl-3R-

hydroxymethyl-γ-butyrolactone
[2][4]

Class γ-butyrolactone [2]

Biological Activity and Quantitative Data
A-Factor exerts its biological effects at nanomolar concentrations, highlighting its potency as a

signaling molecule. Its high affinity for its cognate receptor, ArpA, is a key determinant of its

signaling efficiency.

Table 2: Biological Activity of A-Factor in Streptomyces griseus

Parameter Value Reference

Effective Concentration ~10⁻⁹ M [2]

Dissociation Constant (Kd) for

ArpA
~0.7 nM [6][7][8]

Global Gene Expression

Impact

477 differentially expressed

genes
[1]

Inducible Genes (probable) 152 genes [1]

The A-Factor Signaling Pathway
The A-Factor signaling cascade is a well-characterized regulatory system in Streptomyces

griseus. It functions as a molecular switch that, in response to a critical concentration of A-
Factor, derepresses a cascade of gene expression leading to antibiotic production and

morphological differentiation.

The key components of this pathway are:
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AfsA: The key enzyme in the A-Factor biosynthesis pathway.[9]

A-Factor: The signaling molecule.

ArpA: A DNA-binding protein that acts as the A-Factor receptor and a repressor of the adpA

gene.[2][4]

adpA (A-factor-dependent protein): A transcriptional activator that controls a large regulon of

genes involved in secondary metabolism and morphological development.[4][10]

strR: A pathway-specific transcriptional activator for the streptomycin biosynthesis gene

cluster, which is a direct target of AdpA.[11][12]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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